Cas no 159852-66-1 (4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2,3-dimethyl-)

• Product Name: 4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2,3-dimethyl-
• CAS No: 159852-66-1
• MF: C₁₄H₁₀N₂OS₂
• MW: 286.372000217438
• CID: 186285
• PubChem ID: 3074592
• Update Time: 2025-04-19

4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2,3-dimethyl-
• 2,3-Dimethyl-4H-thieno(2',3':4,5)pyrimido(2,1-b)benzothiazol-4-one
• 1H-Thieno(2',3':4,5)pyrimido(2,1-b)benzothiazol-4-one, 2,3-dimethyl-
• 159852-66-1
• DTXSID10166742

• Inchi： 1S/C14H10N2OS2/c1-7-8(2)18-12-11(7)13(17)16-9-5-3-4-6-10(9)19-14(16)15-12/h3-6H,1-2H3
• InChI Key： NAYLUEQDYIVUPT-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C1N=C1N(C2=O)C2C=CC=CC=2S1

Computed Properties

• Exact Mass: 286.0236
• Monoisotopic Mass: 286.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 32.67